[3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

• IUPAC Name: [3-(2,6-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• InChI: InChI=1S/C12H13F2N/c13-8-2-1-3-9(14)10(8)12-4-11(5-12,6-12)7-15/h1-3H,4-7,15H2
• InChI Key: QXCKAHVNCMIVKS-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C3=C(C=CC=C3F)F)CN
• Molecular Formula: C12H13F2N
• Molecular Weight: 209.23 g/mol
• CAS No.: 2287272-35-7

Description

[3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine: is a chemical compound characterized by its unique bicyclo[111]pentane structure, which is a rigid and highly strained framework

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine typically involves the following steps:

Formation of the bicyclo[1.1.1]pentane core: This can be achieved through a [2+2] cycloaddition reaction of a suitable precursor.

Introduction of the difluorophenyl group: This step often involves a palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura coupling, using a difluorophenyl boronic acid derivative.